Cas no 28165-46-0 (2-Bromo-6-(hydroxymethyl)phenol)

2-Bromo-6-(hydroxymethyl)phenol is a brominated phenolic compound featuring both a hydroxyl and a hydroxymethyl functional group on an aromatic ring. This structure imparts reactivity suitable for use as an intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The presence of the bromine atom enhances electrophilic substitution potential, while the hydroxymethyl group offers versatility for further functionalization. Its well-defined molecular framework makes it valuable for constructing complex heterocycles or as a precursor in cross-coupling reactions. The compound is typically handled under controlled conditions due to its reactive nature, ensuring stability and purity for precise synthetic applications.
2-Bromo-6-(hydroxymethyl)phenol structure
28165-46-0 structure
Product Name:2-Bromo-6-(hydroxymethyl)phenol
CAS No:28165-46-0
MF:C7H7BrO2
MW:203.033281564713
MDL:MFCD06797844
CID:252178
PubChem ID:17750327
Update Time:2025-06-09

2-Bromo-6-(hydroxymethyl)phenol Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-6-(hydroxymethyl)phenol
    • LogP
    • Benzenemethanol,3-bromo-2-hydroxy-
    • DTXSID40590430
    • MFCD06797844
    • 28165-46-0
    • E90027
    • A819357
    • SCHEMBL1450337
    • AKOS010651144
    • 2-bromanyl-6-(hydroxymethyl)phenol
    • CS-0193182
    • DB-378758
    • 3-Bromo-2-hydroxybenzenemethanol
    • MDL: MFCD06797844
    • Inchi: 1S/C7H7BrO2/c8-6-3-1-2-5(4-9)7(6)10/h1-3,9-10H,4H2
    • InChI Key: VALKLYSDRYWQFI-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(CO)=C1O

Computed Properties

  • Exact Mass: 201.96291
  • Monoisotopic Mass: 201.963
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 108
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5A^2
  • XLogP3: 1.9

Experimental Properties

  • Density: 1.722
  • Boiling Point: 291°C at 760 mmHg
  • Flash Point: 129.8°C
  • Refractive Index: 1.636
  • PSA: 40.46
  • LogP: 1.64700

2-Bromo-6-(hydroxymethyl)phenol Pricemore >>

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abcr
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abcr
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